Cas no 158890-30-3 (Ethanone,2-chloro-1-(4,4-dimethyl-1-piperidinyl)-)

• Product Name: Ethanone,2-chloro-1-(4,4-dimethyl-1-piperidinyl)-
• CAS No: 158890-30-3
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 109032
• PubChem ID: 19961722
• Update Time: 2025-04-18

Ethanone,2-chloro-1-(4,4-dimethyl-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(4,4-dimethyl-1-piperidinyl)-
• 2-chloro-1-(4,4-dimethylpiperidin-1-yl)ethanone
• Piperidine, 1-(chloroacetyl)-4,4-dimethyl- (9CI)
• 2-chloro-1-(4,4-dimethyl-piperidin-1-yl)-ethanone
• 158890-30-3
• XHFNMXJATVYJQD-UHFFFAOYSA-N
• 2-chloro-1-(4,4-dimethylpiperidin-1-yl)-ethanone
• AKOS012234618
• SCHEMBL4438715
• DTXSID00601495
• 2-Chloro-1-(4,4-dimethylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C9H16ClNO/c1-9(2)3-5-11(6-4-9)8(12)7-10/h3-7H2,1-2H3
• InChI Key： XHFNMXJATVYJQD-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 189.09218
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines